1-(3-ethoxybenzoyl)-4-[(4-fluorophenyl)sulfonyl]piperazine

• IUPAC Name: (3-ethoxyphenyl)-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]methanone
• InChI: InChI=1S/C19H21FN2O4S/c1-2-26-17-5-3-4-15(14-17)19(23)21-10-12-22(13-11-21)27(24,25)18-8-6-16(20)7-9-18/h3-9,14H,2,10-13H2,1H3
• InChI Key: MYSUNXFIZJPGAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol

Description

1-(3-ethoxybenzoyl)-4-[(4-fluorophenyl)sulfonyl]piperazine, also known as EF-4, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

1-(3-ethoxybenzoyl)-4-[(4-fluorophenyl)sulfonyl]piperazine has shown promising results in scientific research as a potential therapeutic agent for the treatment of various diseases. It has been studied for its anti-cancer properties, with research showing that it can inhibit the growth of cancer cells in vitro and in vivo. Additionally, 1-(3-ethoxybenzoyl)-4-[(4-fluorophenyl)sulfonyl]piperazine has been investigated for its potential as an anti-inflammatory and anti-oxidant agent.

Mechanism of Action

1-(3-ethoxybenzoyl)-4-[(4-fluorophenyl)sulfonyl]piperazine exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of diseases. Specifically, it has been shown to inhibit the activity of phosphodiesterase 5 (PDE5), which is involved in the regulation of smooth muscle relaxation and blood vessel dilation. This inhibition results in increased blood flow and improved oxygen delivery to tissues, which can be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
1-(3-ethoxybenzoyl)-4-[(4-fluorophenyl)sulfonyl]piperazine has been shown to have several biochemical and physiological effects in scientific research. It has been found to increase the levels of cyclic guanosine monophosphate (cGMP) in cells, which is involved in the regulation of smooth muscle relaxation and blood vessel dilation. Additionally, 1-(3-ethoxybenzoyl)-4-[(4-fluorophenyl)sulfonyl]piperazine has been shown to reduce the levels of reactive oxygen species (ROS) in cells, which can have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

1-(3-ethoxybenzoyl)-4-[(4-fluorophenyl)sulfonyl]piperazine has several advantages as a chemical compound for use in lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in scientific research as a potential therapeutic agent. However, there are also limitations to its use in lab experiments. For example, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 1-(3-ethoxybenzoyl)-4-[(4-fluorophenyl)sulfonyl]piperazine. One potential area of study is its use as a potential therapeutic agent for the treatment of cancer. Additionally, further research is needed to better understand its mechanism of action and to determine its safety and efficacy in humans. Finally, more studies are needed to explore its potential as an anti-inflammatory and anti-oxidant agent.